Cas no 1881295-97-1 (Phenol, 5-ethoxy-2,4-difluoro-)

• Product Name: Phenol, 5-ethoxy-2,4-difluoro-
• CAS No: 1881295-97-1
• MF: C₈H₈F₂O₂
• MW: 174.144729614258
• CID: 5530118
• Update Time: 2026-03-11

Phenol, 5-ethoxy-2,4-difluoro- Chemical and Physical Properties

Names and Identifiers

• Phenol, 5-ethoxy-2,4-difluoro-
• 5-ethoxy-2,4-difluorophenol

• Inchi： 1S/C8H8F2O2/c1-2-12-8-4-7(11)5(9)3-6(8)10/h3-4,11H,2H2,1H3
• InChI Key： KAOUQCSEWKVURG-UHFFFAOYSA-N
• SMILES： C1(O)=CC(OCC)=C(F)C=C1F

Experimental Properties

• Density: 1.273±0.06 g/cm3(Predicted)
• Boiling Point: 258.8±35.0 °C(Predicted)
• pka: 8.40±0.23(Predicted)

Additional information on Phenol, 5-ethoxy-2,4-difluoro-

Phenol, 5-ethoxy-2,4-difluoro- (CAS No. 1881295-97-1): A Comprehensive Overview in Modern Chemical Research

Compound Phenol, 5-ethoxy-2,4-difluoro- (CAS No. 1881295-97-1) represents a fascinating molecule with significant potential in the realm of chemical and pharmaceutical research. This compound, characterized by its unique structural and electronic properties, has garnered attention due to its versatile applications in synthetic chemistry, material science, and medicinal chemistry. The presence of both ethoxy and fluoro substituents on the benzene ring imparts distinct reactivity and functionality, making it a valuable intermediate in the development of novel compounds.

The structural motif of Phenol, 5-ethoxy-2,4-difluoro- (CAS No. 1881295-97-1) consists of a benzene ring substituted with an ethoxy group at the 5-position and two fluorine atoms at the 2- and 4-positions. This arrangement creates a molecule with enhanced electronic stability and reactivity, which is highly desirable in organic synthesis. The fluoro groups contribute to the molecule's lipophilicity and metabolic stability, while the ethoxy group introduces polarity and hydrogen bonding capabilities. These features make the compound an excellent candidate for further functionalization and derivatization.

In recent years, there has been growing interest in the development of novel fluorinated aromatic compounds due to their broad spectrum of biological activities. The incorporation of fluorine atoms into organic molecules is well-known to modulate their pharmacokinetic properties, including bioavailability, metabolic stability, and binding affinity to biological targets. Specifically, the presence of electron-withdrawing fluoro groups can enhance the binding interactions of small molecules with enzymes and receptors, leading to more potent and selective therapeutic agents.

Phenol, 5-ethoxy-2,4-difluoro- (CAS No. 1881295-97-1) has been explored in several cutting-edge research areas. One notable application is in the synthesis of bioactive molecules targeting neurological disorders. The unique combination of substituents on its benzene ring allows for fine-tuning of its interactions with biological targets such as neurotransmitter receptors and ion channels. For instance, studies have demonstrated that derivatives of this compound exhibit promising effects on modulating neurotransmitter release and receptor activity, suggesting potential therapeutic benefits in conditions like epilepsy and depression.

In addition to its pharmaceutical applications, Phenol, 5-ethoxy-2,4-difluoro- (CAS No. 1881295-97-1) has shown promise in materials science. The presence of both polar (ethoxy) and non-polar (fluoro) groups makes it an excellent candidate for designing advanced materials with tailored properties. For example, researchers have utilized this compound as a building block in the development of liquid crystals and organic semiconductors due to its ability to self-assemble into ordered structures. These materials have potential applications in display technologies, sensors, and optoelectronic devices.

The synthesis of Phenol, 5-ethoxy-2,4-difluoro- (CAS No. 1881295-97-1) involves a series of well-established organic reactions that highlight its synthetic utility. One common approach involves the electrophilic aromatic substitution reaction on a appropriately substituted benzene derivative followed by selective fluorination at specific positions. The use of modern catalytic systems has greatly improved the efficiency and selectivity of these reactions, allowing for scalable production of high-purity material.

The growing body of research on this compound underscores its importance as a versatile building block in chemical synthesis. Its unique structural features make it an attractive candidate for further exploration in both academic and industrial settings. As our understanding of molecular interactions continues to evolve, compounds like Phenol, 5-ethoxy-2,4-difluoro- (CAS No. 1881295-97-1) are likely to play a pivotal role in the discovery and development of new drugs and advanced materials.

In conclusion, Phenol, 5-ethoxy-2,4-difluoro- (CAS No. 1881295-97-1) is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural composition offers unparalleled opportunities for innovation in pharmaceuticals and materials science. As research progresses，this compound will undoubtedly continue to be a valuable asset in the quest for novel bioactive molecules and advanced materials.